2-{[5-(3-aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-bromophenyl)butanamide

• IUPAC Name: 2-[[5-(3-aminophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-bromophenyl)butanamide
• InChI: InChI=1S/C19H20BrN5OS/c1-3-16(18(26)22-15-9-7-13(20)8-10-15)27-19-24-23-17(25(19)2)12-5-4-6-14(21)11-12/h4-11,16H,3,21H2,1-2H3,(H,22,26)
• InChI Key: PUUUAVFQMUOTQM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=C(C=C1)Br)SC2=NN=C(N2C)C3=CC(=CC=C3)N
• Molecular Formula: C19H20BrN5OS
• Molecular Weight: 446.4 g/mol

Description

Compounds like "2-{[5-(3-aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-bromophenyl)butanamide" belong to a broader category of 1,2,4-triazole derivatives. These substances are notable for their varied biological activities and potential applications in pharmaceuticals and materials science. Researchers focus on the synthesis of new derivatives, understanding their molecular structures, and exploring their chemical and physical properties to harness their potential in different scientific and technological domains.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives typically involves the reaction of appropriate precursors under controlled conditions. For example, the reaction of 2-bromo-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one with 4-amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazole-3-thiol in the presence of a catalyst like triethylamine results in high yields of triazole derivatives (Abdel-Wahab et al., 2023).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods such as IR, 1H-NMR, and 13C-NMR are commonly used to determine the molecular structures of synthesized compounds. The crystal structure of similar triazole derivatives provides insights into their molecular configuration, highlighting the presence of specific functional groups and the overall molecular geometry, which plays a crucial role in their reactivity and interactions (Sancak et al., 2010).

Chemical Reactions and Properties

Triazole derivatives undergo various chemical reactions, reflecting their versatile chemical properties. Their reactivity with aldehydes, acetophenones, and bromo compounds illustrates their potential for further chemical modifications and the synthesis of novel compounds with tailored properties for specific applications (K. Sancak, Y. Ünver, C. Kazak, E. Düğdü, B. Arslan, 2010).

Scientific Research Applications

Anticancer Activity

• Novel pharmacophores containing the thiazole moiety have been synthesized and evaluated as potent anticancer agents. Compounds demonstrated significant in vitro anticancer activity against Hepatocellular carcinoma cell lines, suggesting their potential in cancer therapy (Gomha et al., 2017).

Antimicrobial Activity

• Arylsubstituted halogen(thiocyanato)amides containing the 4-acetylphenyl fragment have been synthesized and tested for their antibacterial and antifungal activity, indicating the potential use of these compounds in addressing microbial infections (Baranovskyi et al., 2018).

Anti-inflammatory Activity

• S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols were synthesized and evaluated for their anti-inflammatory activity against carrageenan-induced paw edema in rats, along with their antimicrobial properties, showcasing their dual therapeutic potential (Al-Abdullah et al., 2014).